Dodecyl tridecyl benzene-1,2-dicarboxylate

• Molecular Formula: C33H56O4
• Molecular Weight: 516.8 g/mol
• IUPAC Name: 1-O-dodecyl 2-O-tridecyl benzene-1,2-dicarboxylate
• InChI: InChI=1S/C33H56O4/c1-3-5-7-9-11-13-15-17-19-21-25-29-37-33(35)31-27-23-22-26-30(31)32(34)36-28-24-20-18-16-14-12-10-8-6-4-2/h22-23,26-27H,3-21,24-25,28-29H2,1-2H3
• InChI Key: CZWBNUUKXREFFH-UHFFFAOYSA-N
• Canonical SMILES: CCCCCCCCCCCCCOC(=O)C1=CC=CC=C1C(=O)OCCCCCCCCCCCC
• CAS No.: 79864-10-1

Description

Dodecyl tridecyl benzene-1,2-dicarboxylate is an organic compound that belongs to the class of dicarboxylates. It is a multi-constituent substance with the molecular formula ranging from C28H46O4 to C32H54O4 . This compound is known for its applications in various industrial and scientific fields due to its unique chemical properties.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of dodecyl tridecyl benzene-1,2-dicarboxylate typically involves the esterification of benzene-1,2-dicarboxylic acid with dodecyl and tridecyl alcohols. The reaction is usually carried out in the presence of a catalyst such as sulfuric acid or p-toluenesulfonic acid under reflux conditions .

Industrial Production Methods

On an industrial scale, the production of this compound involves continuous esterification processes. The reaction mixture is heated and stirred in large reactors, and the resulting ester is purified through distillation and crystallization techniques .

Chemical Reactions Analysis

Types of Reactions

Dodecyl tridecyl benzene-1,2-dicarboxylate undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding carboxylic acids.

Reduction: Reduction reactions can convert the ester groups into alcohols.

Substitution: The ester groups can be substituted with other functional groups under appropriate conditions.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and chromium trioxide (CrO3).

Reduction: Reducing agents such as lithium aluminum hydride (LiAlH4) and sodium borohydride (NaBH4) are used.

Substitution: Reagents like alkyl halides and nucleophiles are used for substitution reactions.

Major Products Formed

Oxidation: Formation of dodecyl tridecyl benzene-1,2-dicarboxylic acid.

Reduction: Formation of dodecyl tridecyl benzene-1,2-diol.

Substitution: Formation of various substituted esters depending on the reagents used.

Scientific Research Applications

Dodecyl tridecyl benzene-1,2-dicarboxylate has a wide range of applications in scientific research, including:

Chemistry: Used as a plasticizer in polymer chemistry to enhance the flexibility and durability of plastics.

Biology: Employed in the study of lipid membranes and their interactions with proteins.

Medicine: Investigated for its potential use in drug delivery systems due to its biocompatibility.

Industry: Utilized as a lubricant and surfactant in various industrial processes.

Comparison with Similar Compounds

Similar Compounds

• Bis(2-ethylhexyl) phthalate (DEHP)
• Dioctyl terephthalate (DOTP)
• Diisononyl phthalate (DINP)

Comparison

Dodecyl tridecyl benzene-1,2-dicarboxylate is unique due to its specific ester groups, which provide distinct physical and chemical properties compared to other similar compounds. For instance, it has a higher molecular weight and different solubility characteristics, making it suitable for specific applications where other compounds may not be as effective .